Cas no 1344353-95-2 ([1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine)

• Product Name: [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine
• CAS No: 1344353-95-2
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5217704
• PubChem ID: 62759988
• Update Time: 2026-03-06

[1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-methyl-N-(5-thiazolylmethyl)-
• [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine

• Inchi： 1S/C11H13N3S/c1-9(10-3-2-4-12-5-10)14-7-11-6-13-8-15-11/h2-6,8-9,14H,7H2,1H3
• InChI Key： LTIHKAIBGMAODY-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(C)NCC1SC=NC=1

Additional information on [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine

Recent Advances in the Study of 1344353-95-2 and [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine: A Comprehensive Research Brief

The chemical compound with the identifier 1344353-95-2 and the product name [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are part of a broader class of compounds being investigated for their potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their biological activity, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 1344353-95-2 as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. The structural features of 1344353-95-2, particularly its pyridine and thiazole moieties, make it an attractive candidate for targeting specific kinase families. Preliminary in vitro studies have demonstrated its ability to inhibit key kinases involved in cell proliferation and survival, suggesting its potential as an anti-cancer agent.

The derivative [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine has been the focus of several recent investigations due to its unique pharmacological profile. This compound has shown remarkable selectivity and potency in modulating specific neurotransmitter systems, particularly those involved in neurodegenerative conditions such as Alzheimer's and Parkinson's diseases. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and interaction with target proteins. These studies have revealed that the compound exhibits a high degree of specificity for certain receptor subtypes, minimizing off-target effects and enhancing its therapeutic potential.

One of the most significant breakthroughs in the study of these compounds is their application in combination therapies. Recent preclinical trials have explored the synergistic effects of 1344353-95-2 and [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine when used in conjunction with existing therapeutic agents. For instance, in models of glioblastoma, the combination of these compounds with standard chemotherapy regimens has shown enhanced efficacy in reducing tumor growth and improving survival rates. These findings underscore the potential of these molecules to serve as adjuncts in complex treatment protocols.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous testing. Recent efforts have focused on structural modifications to improve the pharmacokinetic properties of these molecules while retaining their biological activity. Additionally, advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance their therapeutic index.

In conclusion, the compounds 1344353-95-2 and [1-(pyridin-3-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine represent exciting avenues for future research in chemical biology and drug development. Their unique structural and functional properties offer significant potential for addressing unmet medical needs in oncology and neurology. Continued investigation into their mechanisms of action, coupled with innovative delivery approaches, will be crucial in translating these findings into clinically viable therapies. This research brief serves as a timely update on the current state of knowledge regarding these compounds, highlighting both their promise and the challenges that lie ahead.